Cas no 2172218-30-1 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholine-2-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholine-2-carboxylic acid
• CAS No: 2172218-30-1
• MF: C₂₆H₃₀N₂O₅S
• MW: 482.591805934906
• CID: 6260492
• PubChem ID: 165828986
• Update Time: 2025-07-24

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholine-2-carboxylic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]thiomorpholine-2-carboxylic acid
• 2172218-30-1
• EN300-1534079

• Inchi： 1S/C26H30N2O5S/c1-26(2,12-11-23(29)28-13-14-34-22(15-28)24(30)31)27-25(32)33-16-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21-22H,11-16H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： YMYQXUKHNHVQTM-UHFFFAOYSA-N
• SMILES： S1CCN(C(CCC(C)(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 482.18754324g/mol
• Monoisotopic Mass: 482.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 121Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholine-2-carboxylic acid

Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholine-2-carboxylic acid (CAS No. 2172218-30-1)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholine-2-carboxylic acid, identified by its CAS number 2172218-30-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) moiety, a thiomorpholine ring system, and an α-amino acid derivative. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The structural complexity of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholine-2-carboxylic acid is not merely a matter of academic curiosity but also holds practical implications for its potential applications. The Fmoc group, widely used in solid-phase peptide synthesis, suggests that this compound could serve as a valuable intermediate in the synthesis of more complex peptides or proteins. Additionally, the thiomorpholine scaffold is known for its ability to enhance binding affinity and selectivity, which is crucial for developing drugs with high efficacy and minimal side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. The integration of machine learning algorithms has further refined the process of identifying potential drug candidates by analyzing large datasets of chemical structures and biological responses. In this context, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholine-2-carboxylic acid has been subjected to rigorous virtual screening to assess its suitability for various therapeutic applications.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The fluorenylmethoxycarbonyl group not only facilitates its use in synthetic chemistry but also contributes to the stability and solubility of the molecule, which are critical factors for drug formulation. Furthermore, the thiomorpholine moiety has been shown to interact favorably with biological targets, particularly enzymes and receptors involved in disease pathways. This dual functionality makes it an attractive scaffold for designing molecules that can modulate these pathways effectively.

In light of recent research, compounds incorporating thiomorpholine derivatives have been explored for their potential in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease. The ability of thiomorpholine to enhance binding interactions with specific proteins has led to the development of several lead compounds that are currently undergoing preclinical evaluation. Given these findings, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholine-2-carboxylic acid could serve as a valuable building block for designing next-generation therapeutics targeting these conditions.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the Fmoc group at the amino position followed by the attachment of the methylpentanoylthiomorpholine moiety represents a significant challenge due to the sensitivity of the reactive intermediates involved. However, modern synthetic techniques, such as flow chemistry and continuous manufacturing processes, have improved the efficiency and scalability of these reactions.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for compounds intended for pharmaceutical use. The characterization of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholine-2-carboxylic acid through spectroscopic methods (e.g., NMR, mass spectrometry) and analytical techniques (e.g., HPLC) provides critical data for regulatory submissions. These data are necessary to demonstrate the identity, purity, and quality of the compound before it can be advanced into clinical trials.

The potential therapeutic applications of this compound extend beyond neurological disorders. Preliminary studies suggest that it may also exhibit anti-inflammatory and antioxidant properties, making it relevant for conditions such as rheumatoid arthritis and oxidative stress-related diseases. The ability to modulate multiple biological pathways simultaneously is a desirable trait in drug design, as it can lead to synergistic effects that improve treatment outcomes.

As research continues to evolve, new methodologies for evaluating the biological activity of small molecules are being developed. High-throughput screening (HTS) technologies allow researchers to test thousands of compounds against various biological targets rapidly. In this context, 4-4-(({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholine}-2-carboxylic acid) has been evaluated using HTS platforms to identify its most promising biological activities.

The results from these screenings have provided valuable insights into the potential therapeutic utility of this compound. For instance, its interaction with certain enzymes has been linked to modulation of metabolic pathways involved in cancer progression. While further research is needed to fully elucidate its mechanism of action, these findings underscore its potential as a multitargeted drug candidate.

The development pipeline for new drugs often involves collaboration between academic institutions, biotechnology companies, and pharmaceutical firms. Open innovation models have accelerated this process by fostering partnerships that combine expertise from different disciplines. Researchers working on 4-({((9H-fluorenine 9 -yl)methoxycarbonylamino}) 4 -methylpentanoyltetramorphone}- 2 -carboxylic acid) are partaking in such collaborations to leverage resources and expertise that can expedite their research efforts.

In conclusion, 44-( {(( 99 H -fluoreneine - ylmethoxy carbonylamino}) - 44 -methyl pentanoyltetramorphone}-22 carboxylic acid) (CAS No .2172218 -30 -1) represents a fascinating example o f how structural complexity can be translated into therapeutic benefit . Its unique combination o f functional groups makes it a versatile scaffold f or drug discovery , with potential applications i n treating neurological disord ers , inflammatory diseases , an d possibly even cancer . As research progresses , further insights into its pharmacological properties will emerge , paving t he way f or novel therapeutic interventions . p >